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Compound of Interest

Compound Name: Mono-methyl terephthalate

Cat. No.: B193230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of mono-methyl
terephthalate (MMT) in various organic solvents. An understanding of MMT's solubility is

critical for its application in synthesis, purification, formulation, and various industrial processes.

This document collates available quantitative and qualitative solubility data, outlines a detailed

experimental protocol for solubility determination, and presents a visual workflow for this

procedure.

Core Topic: Solubility of Mono-methyl Terephthalate
Mono-methyl terephthalate (MMT), the monoester of terephthalic acid, is a key intermediate

in the production of polyesters and other polymers. Its molecular structure, containing both a

polar carboxylic acid group and a less polar methyl ester and aromatic ring, results in a varied

solubility profile that is crucial for its handling and use in chemical processes.

Data Presentation: Quantitative Solubility Data
The following tables summarize the available quantitative solubility data for mono-methyl
terephthalate in select organic solvents. It is important to note that comprehensive solubility

data for MMT across a wide range of organic solvents is limited in publicly available literature.

Table 1: Solubility of Mono-methyl Terephthalate in Methanol
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Temperature (K) Temperature (°C)
Solubility (mole fraction x
10³)

280.31 7.16 1.34

288.01 14.86 1.83

298.36 25.21 2.87

308.15 35.00 4.31

318.25 45.10 6.42

Data sourced from a study on the solubility of MMT in methanol-water mixtures, where the

solute-free mass fraction of methanol is 1.0.[1]

Table 2: Solubility of Mono-methyl Terephthalate in Methanol and Chloroform at Low

Temperatures[2]

Temperature (°C)
Solubility in Methanol (g /
100 g)

Solubility in Chloroform (g
/ 100 g)

0 0.8 0.2

10 1.3 0.4

20 2.1 0.7

Table 3: Solubility of Mono-methyl Terephthalate in a Mixed Solvent System

Solvent Solubility

Chloroform/Methanol (1:1) 50 mg/mL

Qualitative Solubility Information
For several other common organic solvents, only qualitative data is available. Mono-methyl
terephthalate is reported to be soluble in the following solvents, although specific quantitative

data at various temperatures is not readily available in the cited literature[3]:
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Alcohol (general)

Ether

Benzene

It is slightly soluble in water.[4]

Experimental Protocols: Solubility Determination
To obtain precise and comprehensive solubility data for mono-methyl terephthalate in various

organic solvents, a standardized experimental protocol is necessary. The gravimetric method is

a reliable and widely used technique for determining the solubility of a solid in a liquid.

Objective: To determine the solubility of mono-methyl terephthalate in a given organic solvent

at a specific temperature.

Materials:

Mono-methyl terephthalate (high purity)

Selected organic solvent (analytical grade)

Analytical balance (accurate to ±0.0001 g)

Thermostatic shaker or water bath

Calibrated thermometer

Conical flasks with stoppers

Syringe filters (solvent-compatible, e.g., PTFE)

Pipettes

Evaporating dishes or vials

Drying oven or vacuum desiccator
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Procedure:

Preparation of a Saturated Solution:

Add an excess amount of mono-methyl terephthalate to a known volume of the selected

organic solvent in a conical flask. The presence of undissolved solid is essential to ensure

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient duration (e.g., 24-48 hours) to ensure that solid-liquid

equilibrium is reached.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, cease agitation and allow the solution to stand for a period

to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-

equilibrated pipette to prevent premature crystallization.

Filter the withdrawn sample through a syringe filter into a pre-weighed evaporating dish or

vial. This step is crucial to remove any undissolved microcrystals.

Solvent Evaporation and Weighing:

Record the exact weight of the filtered saturated solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without causing decomposition of the MMT. Alternatively, use a vacuum desiccator

at room temperature.

Continue the drying process until a constant weight of the solid residue is achieved.

Cool the dish in a desiccator to room temperature before weighing.
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Weigh the dish containing the dry MMT residue on an analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved mono-methyl terephthalate by subtracting the initial

weight of the empty dish from the final constant weight.

Calculate the mass of the solvent by subtracting the mass of the dissolved MMT from the

total mass of the saturated solution sample.

Express the solubility in the desired units, such as grams of solute per 100 g of solvent (

g/100g ) or mole fraction.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the experimental determination of

mono-methyl terephthalate solubility.
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Caption: Experimental workflow for determining the solubility of MMT.
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Influencing Factors

Physicochemical Properties of MMT
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Caption: Factors influencing the solubility of Mono-methyl Terephthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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